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Compound of Interest

Compound Name: Disperse Yellow 60

Cat. No.: B093087

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol and technical data for the high-temperature
dyeing of polyester fabrics using C.I. Disperse Yellow 7 (CAS No. 6300-37-4). This information
is intended to guide researchers in achieving consistent and high-quality dyeing results for
applications where precise coloration and fastness are critical.

Introduction

Disperse Yellow 7 is a monoazo disperse dye known for its bright, reddish-yellow hue and good
overall performance on polyester fibers.[1][2] High-temperature dyeing is the preferred method
for applying disperse dyes to polyester, as the elevated temperatures (typically 120-135°C) are
necessary to swell the polyester fibers, allowing for the diffusion and penetration of the dye
molecules into the fiber structure.[2] This process results in dyeings with excellent fastness
properties.

Quantitative Data

The following tables summarize the key quantitative data for the high-temperature dyeing of
polyester with Disperse Yellow 7.

Table 1: Physicochemical Properties of C.I. Disperse Yellow 7
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Property Value

C.l. Name Disperse Yellow 7
C.l. Number 26090

CAS Number 6300-37-4
Molecular Formula C19H16N4O
Molecular Weight 316.36 g/mol
Chemical Class Double Azo

Appearance Dark Brown Powder
Solubility Soluble in acetone and DMF
Source:[1]

Table 2: Recommended High-Temperature Dyeing Parameters for Polyester

Parameter

Recommended Value

Dye Concentration

0.5 - 2.0% (on weight of fiber)

Liquor Ratio

1:10-1:20

Dyeing Temperature

130°C

Dyeing Time

30 - 60 minutes

pH of Dyebath

4.5 - 5.5 (adjusted with acetic acid)

Dispersing Agent

0.5-1.0g/L

Leveling Agent

0.5-1.0glL

Table 3: Color Fastness Properties of Disperse Yellow 7 on Polyester (ISO Standards)
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Fastness Test Fading Staining

Ironing 4 3

Light 6

Perspiration 5 5

Washing 4-5 4-5
Source:[1]

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester Fabric

This protocol describes a standard laboratory procedure for dyeing a 10g sample of polyester
fabric.

Materials and Reagents:

Polyester fabric (10g, pre-scoured and dried)

C.l. Disperse Yellow 7

Dispersing agent (e.g., a lignosulphonate-based product)

Leveling agent (e.g., an ester or aromatic hydrocarbon-based product)

Acetic acid (glacial)

Sodium hydrosulfite

Sodium hydroxide

Distilled water

Equipment:

o High-temperature laboratory dyeing machine (e.g., glycerin bath or infrared dyeing machine)
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Beakers and graduated cylinders

Stirring rods

pH meter

Analytical balance

Drying oven
Procedure:
e Dye Dispersion Preparation:
o Weigh the required amount of Disperse Yellow 7 (e.g., 0.1g for a 1% shade).
o Make a smooth paste with a small amount of water and the dispersing agent.
o Add hot water (40-50°C) to the paste with continuous stirring to form a fine dispersion.
e Dye Bath Preparation:
o Set the liquor ratio to 1:15 (i.e., 150ml of water for a 10g fabric sample).
o Fill the dyeing vessel with the required volume of distilled water.

o Add the dispersing agent (e.g., 0.15g for 1 g/L) and leveling agent (e.g., 0.15g for 1 g/L) to
the dyebath.

o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.
o Add the prepared dye dispersion to the dyebath.
e Dyeing Cycle:
o Introduce the pre-wetted polyester fabric into the dyebath at room temperature.

o Raise the temperature of the dyebath to 130°C at a rate of 2°C/minute.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Maintain the temperature at 130°C for 45 minutes, ensuring continuous agitation.
o Cool the dyebath down to 70°C at a rate of 2-3°C/minute.

o Drain the dyebath.

e Reduction Clearing (After-treatment):
o Prepare a fresh bath at a 1:15 liquor ratio with:
» 2 g/L Sodium hydrosulfite
= 2 g/L Sodium hydroxide

o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes. This step is crucial for
removing unfixed dye from the fiber surface and improving wet fastness.

o Drain the bath.

e Final Rinsing and Drying:

[¢]

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

[e]

Neutralize the fabric with a dilute solution of acetic acid if necessary.

o

Rinse again with cold water.

[¢]

Dry the dyed fabric in an oven or air-dry.

Evaluation of Color Fastness

The color fastness of the dyed fabric should be evaluated according to the relevant ISO 105
standards.

e Washing Fastness: ISO 105-C06
e Rubbing Fastness (Crocking): ISO 105-X12

 Light Fastness: ISO 105-B02
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¢ Perspiration Fastness: ISO 105-E04
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Caption: High-Temperature Dyeing Workflow for Polyester.
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Caption: Key Parameter Relationships in Polyester Dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093087#high-temperature-dyeing-of-polyester-with-
disperse-yellow-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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